Cas no 2248385-05-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248385-05-7
• MF: C₁₈H₁₂N₄O₄
• MW: 348.31228351593
• CID: 6367859
• PubChem ID: 165905599
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6519473
• 2248385-05-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C18H12N4O4/c1-11-15(10-20-21(11)12-6-8-19-9-7-12)18(25)26-22-16(23)13-4-2-3-5-14(13)17(22)24/h2-10H,1H3
• InChI Key： BPSGRTILAVRJCA-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C2C=CN=CC=2)C=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 348.08585488g/mol
• Monoisotopic Mass: 348.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate (CAS No: 2248385-05-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate, identified by its CAS number 2248385-05-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The compound’s framework integrates multiple pharmacophoric elements, including a dioxo group, a pyrazole ring, and a pyridine moiety, which collectively contribute to its potential therapeutic applications.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery. The isoindol scaffold, characterized by its fused benzene and pyrrole rings, has been extensively explored for its role in modulating various biological pathways. In particular, the presence of the dioxo group in this compound enhances its reactivity and binding affinity to biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in metabolic and inflammatory diseases.

The 5-methyl substituent on the pyrazole ring further influences the compound’s pharmacokinetic properties. This modification has been shown to improve solubility and bioavailability, critical factors for drug efficacy. Additionally, the pyridin-4-yl group introduces a polar moiety that can enhance interactions with biological receptors. Such structural elements are often exploited in medicinal chemistry to optimize binding affinity and selectivity.

Current research in this domain is focused on leveraging computational methods to predict and validate the biological activity of such compounds. Advanced molecular modeling techniques have been employed to simulate the interaction of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate with target proteins. These studies have revealed potential applications in the treatment of neurological disorders, where modulation of specific neurotransmitter receptors is crucial.

Moreover, the compound’s ability to cross the blood-brain barrier has been a subject of intense investigation. The combination of hydrophobic and hydrophilic regions within its structure facilitates efficient penetration into neural tissues. This property makes it a promising candidate for therapeutic interventions in conditions such as Alzheimer’s disease and Parkinson’s disease, where molecular delivery remains a significant challenge.

In vitro assays have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yl)-1H-pyrazole-4-carboxylate exhibits inhibitory activity against several key enzymes implicated in inflammation and oxidative stress. These include COX (cyclooxygenase) and LOX (lipoxygenase) enzymes, which are central mediators of inflammatory responses. The compound’s mechanism of action appears to involve competitive binding at active sites, thereby reducing the production of pro-inflammatory cytokines.

Preclinical studies have also explored its potential as an antioxidant agent. The presence of the dioxo group contributes to its radical-scavenging capabilities, making it effective in neutralizing reactive oxygen species (ROS). This property is particularly relevant in conditions where oxidative stress plays a pivotal role, such as cardiovascular diseases and certain types of cancer.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic steps include cyclization reactions that form the core isoindol structure, followed by functional group modifications to introduce the pyrazole and pyridine moieties. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex heterocyclic frameworks with high precision.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Efforts to minimize waste and reduce energy consumption have led to more sustainable synthetic routes. For instance, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction efficiency while maintaining high yields.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-(pyridin-4-yll)-1H-pyrazolecarboxylate (CAS No: 2248385057) continues to be refined through ongoing research. Phase I clinical trials are currently assessing its safety profile and pharmacokinetic parameters in human subjects. Preliminary results suggest that the compound is well-tolerated at therapeutic doses and exhibits moderate bioavailability.

The development pipeline for this compound includes potential applications in oncology and immunotherapy. Preclinical data indicate that it may inhibit pathways involved in tumor growth and angiogenesis. Additionally, its immunomodulatory effects make it a candidate for treating autoimmune disorders by regulating T-cell responses.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like this one. Machine learning algorithms have been trained on large datasets containing chemical structures and biological activities to predict promising candidates for further investigation. AI-driven virtual screening has identified derivatives of 1,3-dioxo -2 ,3 -dihydro - 1 H - isoindol - 2 - yl 5 -methyl - 1 -( pyridin - 4 - yl ) - 1 H - pyrazole - 4 - carboxylate with enhanced potency against specific targets.

In conclusion, 1 ,3 - dioxo - 2 ,3 - dihydro - 1 H - isoindol - 2 - yl 5 -methyl - 1 -( pyridin - 4 - yl ) - 1 H - pyrazolecarboxylate ( CAS No :2248385057) represents a significant advancement in medicinal chemistry with diverse therapeutic applications . Its unique structural features , combined with promising preclinical results , position it as a valuable candidate for further development . Continued research efforts will be essential to fully elucidate its potential benefits across multiple disease indications .